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Compound of Interest

Compound Name: Fluticasone Propionate Dithioacid

Cat. No.: B16346402

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fluticasone Propionate is a potent synthetic corticosteroid widely used for its anti-inflammatory

properties in the treatment of asthma and allergic rhinitis. As with any active pharmaceutical

ingredient (API), the identification, characterization, and control of impurities are critical for

ensuring drug safety and efficacy. Fluticasone Propionate Dithioacid is a known impurity

associated with the synthesis of Fluticasone Propionate.[1] This document provides a detailed

protocol for the isolation and purification of Fluticasone Propionate Dithioacid, which can

then be used as a reference standard in quality control and stability studies.

The protocol outlines a representative synthetic route followed by a multi-step purification

process involving liquid chromatography and crystallization. The methods described are based

on established principles for the synthesis and purification of corticosteroids and their related

substances.

Physicochemical Data

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b16346402#bc-rfq
https://www.benchchem.com/product/b16346402/docs?utm_src=pdf-body#application-note-a-protocol-for-the-isolation-of-fluticasone-propionate-dithioacid
https://veeprho.com/impurities/fluticasone-propionate-dithioacid/
https://www.benchchem.com/product/b16346402/docs?utm_src=pdf-body#application-note-a-protocol-for-the-isolation-of-fluticasone-propionate-dithioacid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16346402?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


All quantitative data for the target compound are summarized in the table below for easy

reference.

Property Value References

Chemical Name

(6S, 8S, 9R, 10S, 11S, 13S,

14S, 16R, 17R)-6, 9-difluoro-

11-hydroxy-10, 13, 16-

trimethyl-3-oxo-17-

(propionyloxy)-6, 7, 8, 9, 10,

11, 12, 13, 14, 15, 16, 17-

dodecahydro-3H-

cyclopenta[a]phenanthrene-

17-carbodithioic acid

[1][2]

Molecular Formula C24H30F2O4S2 [3][4][5][6]

Molecular Weight 484.63 g/mol [3][4][6]

Category
Impurity of Fluticasone

Propionate
[1][3]

Experimental Workflow
The overall process for generating and isolating Fluticasone Propionate Dithioacid involves

the chemical synthesis from a suitable precursor, followed by extraction and a multi-step

purification process to achieve the desired purity for use as a reference standard.
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Overall Isolation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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